![molecular formula C17H17ClN2O2S2 B2706406 2-((4-chlorobenzyl)thio)-1-tosyl-4,5-dihydro-1H-imidazole CAS No. 868217-31-6](/img/structure/B2706406.png)
2-((4-chlorobenzyl)thio)-1-tosyl-4,5-dihydro-1H-imidazole
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Overview
Description
Synthesis Analysis
While the exact synthesis process for this compound is not available, similar compounds have been synthesized and studied. For example, a series of 2-[(chlorobenzyl)thio]-5-(5-nitro-2-furyl)-1,3,4-thiadiazoles were synthesized and evaluated for their anti-Helicobacter pylori activity .Scientific Research Applications
- Helicobacter pylori is a Gram-negative bacterium associated with chronic gastritis, peptic ulcers, and gastric cancer. Researchers synthesized a series of 2-[(chlorobenzyl)thio]-5-(5-nitro-2-furyl)-1,3,4-thiadiazoles and evaluated their activity against H. pylori. Compound 6c, containing the 3-chlorobenzylthio moiety, exhibited strong anti-H. pylori activity, surpassing the standard drug metronidazole .
- The compound’s 1,3,4-thiadiazole scaffold has been explored for its antimicrobial potential. While specific studies on this compound are limited, related compounds from the 3-(2-methylindol-3-yl)-1,2,4-thiadiazole series have shown activity against H. pylori .
- The compound belongs to the thiazole family. Thiazoles exhibit diverse biological activities, including antimicrobial, antitumor, and anti-inflammatory effects. Further investigations into the specific properties of this compound could reveal additional applications.
- The presence of sulfur in the compound’s structure makes it a sulfur-containing heterocycle. Such compounds often possess interesting pharmacological properties. Researchers may explore its potential as an antifungal, antiviral, or anti-inflammatory agent .
- The compound’s unique structure could serve as a starting point for drug development. Medicinal chemists might modify its functional groups to enhance specific activities or reduce toxicity. Computational studies could predict its binding interactions with biological targets .
- Investigating the compound’s mode of action and interactions with biological macromolecules (e.g., enzymes, receptors) can provide insights into its therapeutic potential. Researchers can explore its impact on cellular pathways and identify relevant targets .
Anti-Helicobacter pylori Activity
Antimicrobial Properties
Thiazole Derivatives
Sulfur-Containing Heterocycles
Drug Development
Chemical Biology and Mechanism Studies
Future Directions
properties
IUPAC Name |
2-[(4-chlorophenyl)methylsulfanyl]-1-(4-methylphenyl)sulfonyl-4,5-dihydroimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17ClN2O2S2/c1-13-2-8-16(9-3-13)24(21,22)20-11-10-19-17(20)23-12-14-4-6-15(18)7-5-14/h2-9H,10-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRTQRMZTFMQKLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCN=C2SCC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17ClN2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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